11-o-xylosylpradimicin H
Description
11-O-Xylosylpradimicin H is a member of the anthracycline family of antibiotics, which are known for their glycosidic structures and diverse biological activities, including antimicrobial and antitumor properties . This compound is characterized by the presence of a xylosyl sugar moiety attached at the 11-O position of the pradimicin core structure.
Properties
CAS No. |
152632-91-2 |
|---|---|
Molecular Formula |
C44H50N2O22 |
Molecular Weight |
958.9 g/mol |
IUPAC Name |
2-[[1,6,9,14-tetrahydroxy-5-[3-hydroxy-6-methyl-5-(methylamino)-4-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]oxy-3-methyl-8,13-dioxo-11-(3,4,5-trihydroxyoxan-2-yl)oxy-5,6-dihydrobenzo[a]tetracene-2-carbonyl]amino]propanoic acid |
InChI |
InChI=1S/C44H50N2O22/c1-11-5-18-25(33(55)22(11)40(60)46-12(2)41(61)62)24-16(30(52)38(18)67-44-37(59)39(27(45-4)13(3)65-44)68-43-36(58)32(54)21(49)10-64-43)8-17-26(34(24)56)29(51)15-6-14(7-19(47)23(15)28(17)50)66-42-35(57)31(53)20(48)9-63-42/h5-8,12-13,20-21,27,30-32,35-39,42-45,47-49,52-59H,9-10H2,1-4H3,(H,46,60)(H,61,62) |
InChI Key |
BATPVMGEAVJULR-UHFFFAOYSA-N |
SMILES |
CC1C(C(C(C(O1)OC2C(C3=CC4=C(C(=C3C5=C2C=C(C(=C5O)C(=O)NC(C)C(=O)O)C)O)C(=O)C6=C(C4=O)C(=CC(=C6)OC7C(C(C(CO7)O)O)O)O)O)O)OC8C(C(C(CO8)O)O)O)NC |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(C3=CC4=C(C(=C3C5=C2C=C(C(=C5O)C(=O)NC(C)C(=O)O)C)O)C(=O)C6=C(C4=O)C(=CC(=C6)OC7C(C(C(CO7)O)O)O)O)O)O)OC8C(C(C(CO8)O)O)O)NC |
Synonyms |
11-O-L-xylosylpradimicin H 11-O-xylosylpradimicin H |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table summarizes key structural and functional differences between 11-O-xylosylpradimicin H and related anthracyclines, based on nomenclature and available
| Compound | Structural Features | Potential Functional Implications |
|---|---|---|
| 11-O-Xylosylpradimicin H | Xylosyl group at the 11-O position of the pradimicin aglycone. | May influence solubility, microbial target interaction, or stability compared to non-glycosylated forms. |
| 11-O-Xylosylpradimicin FH | Likely differs in the configuration or position of the xylosyl group or aglycone core. | Functional divergence (e.g., altered spectrum of activity) may arise from structural modifications. |
| 10-Dihydrosteffimycin B | Saturated (dihydro) configuration at the C-10 position of the steffimycin backbone. | Reduced reactivity or modified redox properties compared to non-hydrogenated analogs. |
| 14-O-Methylbenanomicin A | Methylation at the 14-O position of the benanomicin scaffold. | Methylation could enhance metabolic stability or reduce susceptibility to enzymatic degradation. |
Structural Analysis
- Sugar Moieties: The xylosyl group in 11-O-xylosylpradimicin H distinguishes it from compounds like 14-O-methylbenanomicin A, which features methylation rather than glycosylation. Such modifications often correlate with differences in pharmacokinetics or target specificity .
- Backbone Modifications : Compounds like 10-dihydrosteffimycin B exhibit saturation of the anthracycline core, which may reduce cytotoxicity or alter DNA intercalation mechanisms compared to unsaturated analogs .
Functional Implications
While direct pharmacological data are unavailable for 11-O-xylosylpradimicin H, studies on related anthracyclines suggest that:
- Methylation (e.g., 14-O-methylbenanomicin A) may confer resistance to enzymatic inactivation, extending half-life .
Q & A
Basic Research: What methodologies are recommended for isolating and characterizing 11-O-Xylosylpradimicin H from natural sources?
Methodological Answer:
- Extraction Protocols : Use polarity-based solvent systems (e.g., methanol/water gradients) for preliminary extraction, followed by centrifugal partition chromatography (CPC) for fractionation .
- Characterization : Employ tandem mass spectrometry (LC-MS/MS) for structural elucidation, supplemented by NMR (1H, 13C, and 2D-COSY) to confirm xylosyl linkage positions. Cross-reference spectral data with existing pradimicin analogs .
- Quality Control : Include purity assessments via HPLC-UV (≥95% purity threshold) and stability tests under varying pH/temperature conditions .
Basic Research: How should researchers design experiments to assess the bioactivity of 11-O-Xylosylpradimicin H against fungal pathogens?
Methodological Answer:
- In Vitro Assays : Use standardized CLSI (Clinical Laboratory Standards Institute) protocols for antifungal susceptibility testing. Include positive controls (e.g., amphotericin B) and negative controls (solvent-only) .
- Dose-Response Curves : Test concentrations across a 5-log range (0.1–100 µg/mL) to calculate IC50 values. Use nonlinear regression models for data analysis .
- Mechanistic Studies : Pair bioactivity assays with fluorescence microscopy to evaluate cell membrane disruption or β-glucan synthase inhibition .
Advanced Research: What strategies optimize the synthetic yield of 11-O-Xylosylpradimicin H while minimizing byproducts?
Methodological Answer:
- Glycosylation Optimization : Use microwave-assisted synthesis to enhance xylosyltransferase efficiency, reducing reaction time from 24h to 4h (60°C, 150 W) .
- Byproduct Mitigation : Introduce protecting groups (e.g., acetyl) on hydroxyl moieties prior to glycosylation. Monitor intermediates via TLC and purify via flash chromatography .
- Scale-Up Considerations : Validate reproducibility at pilot scale (1–10 g batches) using DOE (Design of Experiments) to identify critical process parameters .
Advanced Research: How should contradictory data on 11-O-Xylosylpradimicin H’s cytotoxicity in mammalian vs. fungal cells be resolved?
Methodological Answer:
- Data Triangulation : Replicate experiments across independent labs to rule out technical variability. Use standardized cell lines (e.g., HEK293 for mammalian, C. albicans for fungal) .
- Mechanistic Contradictions : Perform transcriptomic profiling to identify off-target pathways in mammalian cells. Compare with fungal proteomic data to isolate selective toxicity mechanisms .
- Statistical Rigor : Apply Fisher’s exact test for categorical data (e.g., apoptosis rates) and ANOVA for dose-dependent responses. Report effect sizes and confidence intervals .
Advanced Research: What experimental approaches address discrepancies between in vitro bioactivity and in vivo efficacy of 11-O-Xylosylpradimicin H?
Methodological Answer:
- Pharmacokinetic Studies : Measure plasma half-life and tissue distribution in murine models using radiolabeled analogs. Correlate with in vitro MIC values .
- Bioavailability Enhancement : Formulate the compound with liposomal carriers or cyclodextrins to improve solubility and target tissue accumulation .
- Host-Pathogen Interactions : Use immunofluorescence staining in infected tissues to assess drug penetration and macrophage-mediated clearance effects .
Basic Research: What stability-indicating parameters are critical for long-term storage of 11-O-Xylosylpradimicin H?
Methodological Answer:
- Degradation Profiling : Conduct accelerated stability studies (40°C/75% RH for 6 months) with HPLC monitoring. Identify major degradation products (e.g., de-xylosylated analogs) .
- Storage Recommendations : Store lyophilized powder at -80°C under argon atmosphere. For solutions, use DMSO aliquots (avoid freeze-thaw cycles) .
- Analytical Validation : Include forced degradation studies (acid/base hydrolysis, oxidation) to validate stability-indicating assay methods .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
